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Compound of Interest

Compound Name: FAD-Na2;FAD sodium salt

Cat. No.: B15286175 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biochemical properties,

experimental applications, and metabolic significance of Flavin Adenine Dinucleotide Disodium

Salt (FAD-Na2), a crucial redox cofactor in numerous metabolic pathways.

Core Properties of FAD-Na2
FAD-Na2 is the disodium salt of Flavin Adenine Dinucleotide (FAD), a flavin dinucleotide

synthesized from the transfer of an AMP moiety from ATP to riboflavin 5'-monophosphate.[1] It

functions as a prosthetic group in various flavoproteins, facilitating electron transfer in

oxidation-reduction reactions essential for cellular metabolism.

Quantitative Data Summary
The following table summarizes the key quantitative properties of FAD-Na2.
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Property Value References

Chemical Formula C27H31N9Na2O15P2 [2][3][4][5]

Molecular Weight
829.51 g/mol (anhydrous

basis)
[3][4]

Exact Mass 829.12102388 Da [2][5]

Appearance
Yellow to orange-brown

powder

Solubility in Water 50 mg/mL

Storage Temperature -20°C

Role in Cellular Metabolism
FAD is a critical electron carrier in cellular respiration, accepting electrons and protons to form

its reduced state, FADH2. This process is central to the electron transport chain and beta-

oxidation of fatty acids, ultimately leading to the production of ATP.

FAD in the Electron Transport Chain
The electron transport chain (ETC) is the final stage of aerobic respiration, where the majority

of ATP is generated. FADH2, produced during the citric acid cycle, donates its electrons to

Complex II (succinate dehydrogenase) of the ETC. These electrons are then passed along a

series of protein complexes, driving the pumping of protons across the inner mitochondrial

membrane and creating a proton gradient that powers ATP synthase.
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Caption: Role of FAD in the Electron Transport Chain.
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FAD in Beta-Oxidation of Fatty Acids
Beta-oxidation is the metabolic process involving the breakdown of fatty acids to produce

acetyl-CoA, NADH, and FADH2. In the first step of each cycle of beta-oxidation, FAD acts as

an oxidizing agent, accepting two electrons and two protons from the fatty acyl-CoA to form a

trans-Δ²-enoyl-CoA and FADH2. This FADH2 then enters the electron transport chain to

contribute to ATP synthesis.
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Caption: Role of FAD in Beta-Oxidation of Fatty Acids.
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Experimental Protocols
FAD-Na2 is a critical reagent in various biochemical assays, particularly for enzymes where it

acts as a cofactor. Below are detailed methodologies for two key enzyme assays.

Succinate Dehydrogenase (Complex II) Activity Assay
This assay measures the activity of succinate dehydrogenase by monitoring the reduction of an

artificial electron acceptor, which is dependent on the FAD-catalyzed oxidation of succinate to

fumarate.

Materials:

FAD-Na2 solution (1 mM)

Sodium succinate solution (0.2 M)

Potassium phosphate buffer (0.1 M, pH 7.4)

2,6-Dichlorophenolindophenol (DCPIP) solution (1 mM)

Phenazine methosulfate (PMS) solution (10 mM)

Mitochondrial or tissue homogenate sample

Spectrophotometer

Procedure:

Prepare a reaction mixture containing 800 µL of potassium phosphate buffer, 100 µL of

sodium succinate, and 50 µL of DCPIP.

Add 20 µL of the sample (mitochondrial preparation or tissue homogenate) to the reaction

mixture.

Initiate the reaction by adding 10 µL of FAD-Na2 solution and 20 µL of PMS solution.

Immediately measure the decrease in absorbance at 600 nm for 5 minutes at 30°C. The rate

of DCPIP reduction is proportional to the succinate dehydrogenase activity.
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α-Ketoglutarate Dehydrogenase Activity Assay
This colorimetric assay measures the activity of the α-ketoglutarate dehydrogenase complex, of

which FAD is a key component of the E3 subunit (dihydrolipoyl dehydrogenase). The assay

follows the production of NADH, which reduces a tetrazolium salt to a colored formazan

product.

Materials:

FAD-Na2 solution (1 mM)

α-Ketoglutarate solution (50 mM)

Coenzyme A (CoA) solution (10 mM)

NAD+ solution (10 mM)

Thiamine pyrophosphate (TPP) solution (1 mM)

Assay buffer (e.g., 50 mM potassium phosphate, 1 mM MgCl2, pH 7.5)

INT (2-(4-iodophenyl)-3-(4-nitrophenyl)-5-phenyl-2H-tetrazolium chloride) solution (2 mg/mL)

Sample containing α-ketoglutarate dehydrogenase

Spectrophotometer or plate reader

Procedure:

Prepare a reaction mixture containing 50 µL of assay buffer, 10 µL of α-ketoglutarate, 10 µL

of CoA, 10 µL of NAD+, 5 µL of TPP, and 5 µL of FAD-Na2.

Add 10 µL of the sample to the reaction mixture.

Initiate the reaction by adding 10 µL of INT solution.

Incubate at 37°C and measure the increase in absorbance at 492 nm over time. The rate of

formazan production is proportional to the α-ketoglutarate dehydrogenase activity.
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Generic Enzyme Assay Workflow
The following diagram illustrates a generalized workflow for an enzyme assay involving FAD-

Na2 as a cofactor.
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Caption: Generalized workflow for an enzyme assay using FAD-Na2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15286175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

